Cas no 174584-72-6 (1,3,2-Dioxaborinane, 2-ethynyl-5,5-dimethyl-)

• Product Name: 1,3,2-Dioxaborinane, 2-ethynyl-5,5-dimethyl-
• CAS No: 174584-72-6
• MF: C₇H₁₁BO₂
• MW: 137.972042322159
• CID: 1360131
• PubChem ID: 642688
• Update Time: 2025-04-20

1,3,2-Dioxaborinane, 2-ethynyl-5,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborinane, 2-ethynyl-5,5-dimethyl-
• 174584-72-6
• DTXSID20349049
• InChI=1/C7H11BO2/c1-4-8-9-5-7(2,3)6-10-8/h1H,5-6H2,2-3H
• 2-ethynyl-5,5-dimethyl-1,3,2-dioxaborinane

• Inchi： 1S/C7H11BO2/c1-4-8-9-5-7(2,3)6-10-8/h1H,5-6H2,2-3H3
• InChI Key： TZCPJWQIOUGTBN-UHFFFAOYSA-N
• SMILES： O1B(C#C)OCC(C)(C)C1

Computed Properties

• Exact Mass: 137.08883
• Monoisotopic Mass: 138.0852098g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46